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Compound of Interest

Compound Name: Tei 9647

Cat. No.: B1682006 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the preparation of Tei 9647 stock

solutions for use in various cell-based assays. Tei 9647 is a potent and specific vitamin D

receptor (VDR) antagonist, inhibiting VDR/VDRE-mediated genomic actions of 1α,25(OH)₂D₃.

[1] Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results.

Physicochemical Properties and Data
A summary of the key physicochemical properties of Tei 9647 is presented in the table below

for easy reference and calculation.

Property Value Source

Chemical Formula C₂₇H₃₈O₄ [1][2][3]

Molecular Weight 426.59 g/mol [1][3]

Appearance White to yellow solid powder [4]

Solubility in DMSO 100 mg/mL (234.42 mM) [1][4]
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Solvent: For cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing Tei 9647 stock solutions.[1][4] It is crucial to use anhydrous, high-purity DMSO to

ensure the stability and solubility of the compound. Hygroscopic DMSO can significantly impact

solubility.[1]

Storage: Proper storage is essential to maintain the integrity of Tei 9647.

Solid Compound: Store at -20°C for up to 3 years or at 4°C for up to 2 years, protected from

light and moisture.[4]

Stock Solutions (in DMSO): Aliquot into single-use vials to avoid repeated freeze-thaw

cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][4] Solutions should

be protected from light.[4]

Experimental Protocol: Preparation of a 10 mM Tei 9647
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tei 9647 in DMSO. This

concentration is a common starting point for serial dilutions to achieve desired working

concentrations for cell-based assays.

Materials:

Tei 9647 solid powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath sonicator

Procedure:
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Equilibrate Reagents: Allow the vial of Tei 9647 and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weigh Tei 9647: Accurately weigh the desired amount of Tei 9647 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 4.266 mg of Tei 9647.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 426.59 g/mol = 4.2659 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the Tei 9647
powder. For 4.266 mg of Tei 9647, add 1 mL of DMSO to achieve a 10 mM concentration.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is

completely dissolved. If necessary, use a water bath sonicator to aid dissolution.[1] Visually

inspect the solution to ensure there are no visible particles.

Aliquot for Storage: Dispense the stock solution into smaller, single-use, light-protected

aliquots (e.g., 20 µL or 50 µL) in sterile microcentrifuge tubes. This minimizes the number of

freeze-thaw cycles.

Store Properly: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).[1][4]

Quantitative Data for Stock Solution Preparation:
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Desired Stock
Concentration

Mass of Tei 9647
for 1 mL

Volume of DMSO
Molar
Concentration
(mM)

1 mM 0.427 mg 1 mL 1

5 mM 2.133 mg 1 mL 5

10 mM 4.266 mg 1 mL 10

20 mM 8.532 mg 1 mL 20

50 mM 21.330 mg 1 mL 50

Signaling Pathway and Experimental Workflow
Tei 9647 acts as an antagonist to the Vitamin D Receptor (VDR). The simplified signaling

pathway below illustrates the mechanism of action of VDR and the point of inhibition by Tei
9647.

Caption: VDR signaling pathway and Tei 9647 antagonism.

The following diagram outlines the experimental workflow for preparing Tei 9647 stock

solutions.
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Workflow for Tei 9647 Stock Solution Preparation
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Caption: Tei 9647 stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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